Cas no 55142-16-0 (METHYL 2-BENZYLOXYBENZOATE)

• Product Name: METHYL 2-BENZYLOXYBENZOATE
• CAS No: 55142-16-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 383561
• PubChem ID: 251331
• Update Time: 2025-04-19

METHYL 2-BENZYLOXYBENZOATE Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(phenylmethoxy)-, methyl ester
• Methyl 2-benzyloxybenzoate
• methyl 2-phenylmethoxybenzoate
• 2-Benzyloxy-benzoesaeure-methylester
• 2-benzyloxy-benzoic acid methyl ester
• methyl 2-(phenylmethoxy)benzoate
• methyl O-benzylsalicylate
• O-benzylsalicylic acid methyl ester
• 2-phenylmethoxybenzoic acid methyl ester
• Oprea1_583366
• E89539
• A830714
• AKOS000499173
• 2-benzyloxybenzoic acid methyl ester
• Benzoic acid, 2-(phenylmethoxy)-, methyl ester
• Methyl o-(benzyloxy)benzoate
• methyl 2-(benzyloxy)benzoate
• AB01326513-02
• SCHEMBL978857
• MFCD01099045
• FULHVBYAYSGTKX-UHFFFAOYSA-N
• DTXSID70290895
• 2XWR69YN9V
• methyl 2-benzyloxy-benzoate
• 55142-16-0
• VS-01001
• NSC-71631
• methyl2-(benzyloxy)benzoate
• methyl salicylate monobenzyl ether
• NCGC00332260-01
• NSC71631
• CS-0195939
• STK391232
• BBL002032
• METHYL 2-BENZYLOXYBENZOATE

• Inchi： 1S/C15H14O3/c1-17-15(16)13-9-5-6-10-14(13)18-11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： FULHVBYAYSGTKX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.142
• Melting Point: 45-48°C
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: 152.5°C
• Refractive Index: 1.566
• PSA: 35.53000
• LogP: 3.05220